Cas no 1017-10-3 (5-Butyl-3-phenylisoxazole)
5-Butyl-3-phenylisoxazole structure
Product Name:5-Butyl-3-phenylisoxazole
CAS No:1017-10-3
MF:C13H15NO
MW:201.264303445816
CID:2656077
PubChem ID:10241926
Update Time:2025-04-21
5-Butyl-3-phenylisoxazole Chemical and Physical Properties
Names and Identifiers
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- 5-butyl-3-phenyl-1,2-oxazole
- 5-Butyl-3-phenylisoxazole
- DTXSID80437178
- DTXCID50388002
- 1017-10-3
-
- Inchi: 1S/C13H15NO/c1-2-3-9-12-10-13(14-15-12)11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3
- InChI Key: GRPJGWORVDJSRE-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2C=CC=CC=2)=N1)CCCC
Computed Properties
- Exact Mass: 201.115364g/mol
- Monoisotopic Mass: 201.115364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 201.26g/mol
- XLogP3: 3.8
- Topological Polar Surface Area: 26Ų
5-Butyl-3-phenylisoxazole Related Literature
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
1017-10-3 (5-Butyl-3-phenylisoxazole) Related Products
- 62254-74-4(5-Methylisoxazole-3-carboxaldehyde)
- 206055-86-9(3-(4-Methoxyphenyl)isoxazol-5-ylmethanol)
- 52320-59-9(5-Ethylisoxazole-3-carboxylic Acid)
- 605663-76-1(3-(4-Nitro-Phenyl)-Isoxazol-5-Yl-Methanol)
- 1122-01-6(Isoxazole, 5-(1,1-dimethylethyl)-)
- 1018297-63-6([3-(4-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]methanol)
- 300-87-8(3,5-Dimethylisoxazole)
- 154016-48-5((5-methyl-1,2-oxazol-3-yl)methanamine)
- 438565-35-6((3-(3-Nitrophenyl)isoxazol-5-yl)methanol)
- 4369-55-5(3-phenyl-1,2-oxazol-5-amine)
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